Cas no 4254-31-3 (2-Acetoxyindan)

• Product Name: 2-Acetoxyindan
• CAS No: 4254-31-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1032625
• PubChem ID: 575759
• Update Time: 2025-11-02

2-Acetoxyindan Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-inden-2-yl acetate
• 2-acetoxyindan
• 2-Acetoxyindane
• acetic acid indan-2-yl ester
• Essigsaeure-indan-2-ylester
• indan-2-ol acetate
• indan-2-yl acetate
• DTXSID301296706
• 1H-Inden-2-ol, 2,3-dihydro-, 2-acetate
• SCHEMBL1196934
• 2,3-Dihydro-1H-inden-2-ylacetate
• 4254-31-3
• 2,3-Dihydro-1H-inden-2-yl acetate #
• AB66196
• SY391734
• MFCD12756081
• 2-Acetoxyindan

• Inchi： 1S/C11H12O2/c1-8(12)13-11-6-9-4-2-3-5-10(9)7-11/h2-5,11H,6-7H2,1H3
• InChI Key： QIOFUOQHSJNCIX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.71690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-Acetoxyindan

2-Acetoxyindan (CAS No. 4254-31-3): A Versatile Chemical Compound with Diverse Applications

2-Acetoxyindan (CAS No. 4254-31-3) is a fascinating organic compound that has garnered significant attention in various scientific and industrial fields. This ester derivative of indan exhibits unique chemical properties that make it valuable for numerous applications, ranging from pharmaceutical intermediates to fragrance components. In recent years, with the growing interest in specialty chemicals and fine chemicals, compounds like 2-Acetoxyindan have become increasingly important in research and development.

The molecular structure of 2-Acetoxyindan combines the indane skeleton with an acetoxy functional group, creating a compound with interesting reactivity patterns. Chemists are particularly interested in its potential as a building block for more complex molecules. Many researchers searching for "indan derivatives applications" or "acetoxyindan synthesis" will find this compound particularly relevant to their work. The compound's stability and solubility characteristics make it suitable for various organic synthesis processes.

In the pharmaceutical sector, 2-Acetoxyindan has shown promise as a precursor for several bioactive compounds. Recent studies investigating "indan-based drug development" have highlighted the importance of such intermediates. The compound's molecular framework serves as an excellent starting point for creating molecules with potential therapeutic effects. While not a drug itself, its derivatives are being explored for various medicinal chemistry applications.

The fragrance and flavor industry has also shown interest in 2-Acetoxyindan due to its potential aromatic properties. Perfumers searching for "unique fragrance ingredients" or "indan-derived scents" might consider this compound for creating novel olfactory profiles. Its structural similarity to other known aromatic compounds makes it a candidate for developing new synthetic fragrances with distinctive characteristics.

From a synthetic chemistry perspective, 2-Acetoxyindan serves as an important intermediate in organic synthesis. Researchers looking for "indan chemistry reactions" or "ester functionalization techniques" will find this compound particularly useful. The acetoxy group provides a convenient handle for further chemical modifications, making it valuable in multi-step synthesis processes. Its reactivity has been explored in various catalytic transformations and polymer chemistry applications.

The production and handling of 2-Acetoxyindan require standard laboratory safety precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this or any other chemical compound. Researchers interested in "safe handling of indan derivatives" should consult appropriate material safety data sheets and follow established laboratory guidelines.

Market trends indicate growing demand for specialized chemical intermediates like 2-Acetoxyindan. Companies searching for "high-purity indan derivatives" or "custom chemical synthesis" services often require such compounds. The global market for fine chemicals and specialty intermediates continues to expand, driven by advancements in pharmaceutical research and material science.

Analytical characterization of 2-Acetoxyindan typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. Researchers investigating "indan derivative characterization" methods will find these standard analytical approaches applicable. The compound's purity is crucial for many applications, particularly in pharmaceutical development where stringent quality standards apply.

Environmental considerations for 2-Acetoxyindan are similar to those for other organic compounds of comparable size and structure. While not classified as a persistent environmental pollutant, proper waste disposal methods should be employed. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly for those interested in "green chemistry approaches" for indan derivatives.

Future research directions for 2-Acetoxyindan may explore its potential in catalysis, material science, and medicinal chemistry. As interest grows in "sustainable chemical processes" and "bio-based intermediates", this compound may find new applications in emerging technologies. Its structural features make it a candidate for investigation in molecular recognition systems and functional materials development.

For researchers and industry professionals seeking "2-Acetoxyindan suppliers" or "CAS 4254-31-3 specifications", it's important to verify the compound's purity and analytical data. Reputable chemical suppliers typically provide detailed certificates of analysis and technical data sheets for such specialty compounds. The availability of custom synthesis services has also made compounds like 2-Acetoxyindan more accessible to researchers worldwide.

In conclusion, 2-Acetoxyindan (CAS No. 4254-31-3) represents an important class of organic intermediates with diverse potential applications. Its unique chemical properties continue to attract interest across multiple disciplines, from pharmaceutical research to material science. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its relevance in the specialty chemicals market for years to come.